1-ethyl-N-[3-(4-methyl-1H-pyrazol-1-yl)propyl]-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-ethyl-N-[3-(4-methylpyrazol-1-yl)propyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H22N4O2/c1-3-17-10-12(7-13(17)19)14(20)15-5-4-6-18-9-11(2)8-16-18/h8-9,12H,3-7,10H2,1-2H3,(H,15,20)
• InChI Key: APZNJSUXZBNFSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CC1=O)C(=O)NCCCN2C=C(C=N2)C
• Molecular Formula: C14H22N4O2
• Molecular Weight: 278.35 g/mol

Description

The compound belongs to a class of organic molecules that include pyrazole and pyrrolidine rings, which are common in various pharmacologically active compounds. These compounds often exhibit a wide range of biological activities and are of significant interest in medicinal chemistry for drug development.

Synthesis Analysis

Synthesis of pyrazole and pyrrolidine derivatives often involves cyclocondensation reactions, starting from amino-pyrazole carboxylates or similar precursors. For instance, ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate can undergo selective cyclocondensation with dicarbonyl compounds to yield pyrazolo[3,4-b]pyridine derivatives, which can then be further modified (P. S. Lebedˈ, et al., 2012).

Molecular Structure Analysis

The molecular structure of pyrazole and pyrrolidine derivatives can be extensively analyzed using techniques such as X-ray diffraction. For example, specific pyrazolo[3,4-c]pyridine compounds have been structurally characterized to reveal their crystalline forms and molecular interactions (Qing Wang, et al., 2017).

Chemical Reactions and Properties

Pyrazole derivatives often participate in cycloaddition reactions, which can be influenced by substituents on the pyrazole ring. These reactions are crucial for the synthesis of various heterocyclic compounds (Y. Tamura, et al., 1975).